Cas no 163428-90-8 (3,4-Dimethoxyphenylglyoxal hydrate)

• Product Name: 3,4-Dimethoxyphenylglyoxal hydrate
• CAS No: 163428-90-8
• Molecular Formula: C₁₀H₁₀O₄^.H₂O
• Molecular Weight: 212.19928
• MDL: MFCD06800598
• CID: 92015
• PubChem ID: 44118538

3,4-Dimethoxyphenylglyoxal hydrate Properties

Names and Identifiers

• 3,4-Dimethoxyphenylglyoxal hydrate
• 1-(3,4-dimethoxyphenyl)-2,2-dihydroxyEthanone
• 2-(3,4-dimethoxyphenyl)-2-oxoacetaldehyde,hydrate
• 3,4-DIMETHOXYPHENYLGLYOXAL HYDRATE , DRY WT. BASIS
• 3,4-Dimethoxyphenylglyoxalhydrate95%
• 3,4-Dimethoxyphenylglyoxal hydrate 95%
• 3,4-DIMETHOXYPHENYLGLYOXAL HYDRATE, 98%, DRY WT BASIS
• 3,4-Dimethoxyphenylglyoxal Hydrate, Dry wt Basis
• MFCD03411519
• AM20060952
• FT-0677414
• 1138011-18-3
• AB29975
• Ethanone,1-(3,4-dimethoxyphenyl)-2,2-dihydroxy-
• AKOS005254454
• 2-(3,4-dimethoxyphenyl)-2-oxoacetaldehyde hydrate
• 163428-90-8
• A810475
• 3,4-DIMETHOXYPHENYLGLYOXALHYDRATE
• DTXSID20656866
• DS-0004
• (3,4-Dimethoxyphenyl)(oxo)acetaldehyde--water (1/1)
• 2-(3,4-dimethoxyphenyl)-2-oxoacetaldehyde;hydrate
• DB-064501
• 3,4-DIMETHOXYPHENYLGLYOXAL HYDRATE

• MDL： MFCD06800598
• InChIKey： IZCYUIQJYXIJOW-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O5/c1-14-7-4-3-6(5-8(7)15-2)9(11)10(12)13/h3-5,10,12-13H,1-2H3
• SMILES： O=C(C1=CC=C(OC)C(OC)=C1)C=O.[H]O[H]
• BRN： 3092619

Computed Properties

• Exact Mass: 212.06800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 212.068
• Heavy Atom Count: 15
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 53.6A^2

Experimental Properties

• LogP: 1.02110
• PSA: 61.83000
• Refractive Index: 1.511
• Boiling Point: 387℃ at 760 mmHg
• Melting Point: 118-120°C
• Flash Point: 134.7°C
• Color/Form: White to light brown solid
• Solubility: Water soluble
• Density: 1.167

3,4-Dimethoxyphenylglyoxal hydrate Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3,4-Dimethoxyphenylglyoxal hydrate Customs Data

• Customs Data：

  United Statescustoms code:

  2918303000

  Summary:

  2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4￠/kg + 57%